Cas no 87777-46-6 (1-Heptyn-3-ol,4-methyl-)

• Product Name: 1-Heptyn-3-ol,4-methyl-
• CAS No: 87777-46-6
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD00041639
• CID: 708939
• PubChem ID: 329760305
• Update Time: 2024-10-26

1-Heptyn-3-ol,4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptyn-3-ol,4-methyl-
• 4-Methyl-1-heptyn-3-ol
• 4-methylhept-1-yn-3-ol
• 1-Heptyn-3-ol,4-methyl
• 4-Methyl-1-heptyn-3-ol (ACI)
• AS-58051
• MFCD00041639
• 87777-46-6
• SCHEMBL1057396
• 4-methyl-hept-1-yn-3-ol
• CS-0366600
• 4-Methyl-1-heptyn-3-ol, 97%
• AKOS009159335
• DTXSID10607206

• MDL： MFCD00041639
• Inchi： 1S/C8H14O/c1-4-6-7(3)8(9)5-2/h2,7-9H,4,6H2,1,3H3
• InChI Key： WONUPNLSAKXVSN-UHFFFAOYSA-N
• SMILES： C#CC(C(CCC)C)O

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 1.9

Experimental Properties

• Density: 0.865 g/mL at 25 °C
• Melting Point: Not available
• Boiling Point: 168.7±8.0 °C at 760 mmHg
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: 1.45
• PSA: 20.23000
• LogP: 1.41670
• Vapor Pressure: 0.5±0.7 mmHg at 25°C

1-Heptyn-3-ol,4-methyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• Storage Condition：2-8°C